An In-depth Technical Guide to the Discovery and Synthesis of EGFR-IN-7 (TQB3804)
An In-depth Technical Guide to the Discovery and Synthesis of EGFR-IN-7 (TQB3804)
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the discovery, synthesis, and biological characterization of EGFR-IN-7, a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR). Also known as TQB3804, this fourth-generation EGFR tyrosine kinase inhibitor (TKI) has demonstrated significant activity against both wild-type and various mutant forms of EGFR, including the clinically relevant C797S resistance mutation. This document details the scientific background, discovery, chemical synthesis, and key experimental protocols for the biological evaluation of EGFR-IN-7, serving as a valuable resource for researchers in the fields of oncology, medicinal chemistry, and drug development.
Introduction: The Epidermal Growth Factor Receptor in Oncology
The Epidermal Growth Factor Receptor (EGFR) is a transmembrane receptor tyrosine kinase that plays a crucial role in regulating cell proliferation, survival, and differentiation.[1][2] Dysregulation of EGFR signaling, often through mutations or overexpression, is a key driver in the pathogenesis of various cancers, including non-small cell lung cancer (NSCLC), glioblastoma, and colorectal cancer. Consequently, EGFR has emerged as a critical therapeutic target.
The development of EGFR TKIs has revolutionized the treatment of EGFR-mutant cancers. However, the efficacy of these targeted therapies is often limited by the emergence of drug resistance. The C797S mutation, in particular, confers resistance to third-generation EGFR inhibitors like osimertinib (B560133) by preventing covalent bond formation. This has created an urgent need for the development of fourth-generation inhibitors capable of overcoming this resistance mechanism. EGFR-IN-7 (TQB3804) was developed to address this clinical challenge.
Discovery of EGFR-IN-7 (TQB3804)
EGFR-IN-7, also known by its development code TQB3804, was identified as a potent, orally active, fourth-generation EGFR inhibitor. Its discovery was aimed at targeting the osimertinib-resistant triple mutant EGFR (harboring del19/T790M/C797S or L858R/T790M/C797S mutations). The preclinical evaluation of TQB3804 was first presented at the American Association for Cancer Research (AACR) Annual Meeting in 2019 by Liu et al.[3]
Chemical Synthesis of EGFR-IN-7 (TQB3804)
While a detailed, step-by-step synthesis protocol for TQB3804 has not been publicly disclosed in a peer-reviewed journal, the general synthesis of structurally similar 2,4-diaminopyrimidine (B92962) derivatives, which form the core of many EGFR inhibitors, typically involves a multi-step process. A plausible synthetic route, based on related compounds, would likely involve the sequential construction of the substituted pyrimidine (B1678525) core followed by coupling with the quinoxaline (B1680401) and phenyl moieties.
Chemical Structure:
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IUPAC Name: 5-bromo-N4-[5-(dimethylphosphinyl)-6-quinoxalinyl]-N2-[2-methoxy-5-methyl-4-[4-(4-methyl-1-piperazinyl)-1-piperidinyl]phenyl]-2,4-pyrimidinediamine
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CAS Number: 2267329-76-8
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Molecular Formula: C₃₂H₄₁BrN₉O₂P
Biological Activity and Data Presentation
EGFR-IN-7 (TQB3804) has demonstrated potent inhibitory activity against a range of EGFR variants. The following tables summarize the key quantitative data from preclinical studies.
Table 1: In Vitro Kinase Inhibitory Activity of EGFR-IN-7 (TQB3804)
| Target Kinase | IC₅₀ (nM) |
| EGFR (Wild-Type) | 1.07 |
| EGFR (d746-750/T790M/C797S) | 0.46 |
| EGFR (L858R/T790M/C797S) | 0.13 |
| EGFR (d746-750/T790M) | 0.26 |
| EGFR (L858R/T790M) | 0.19 |
Data sourced from Liu et al., 2019.[3]
Table 2: Anti-proliferative Activity of EGFR-IN-7 (TQB3804) in Cancer Cell Lines
| Cell Line | EGFR Status | IC₅₀ (nM) |
| A431 | Wild-Type | 147 |
| Ba/F3 | d746-750/T790M/C797S | 26.8 |
| NCI-H1975 | d746-750/T790M/C797S | 163 |
| PC-9 | d746-750 | 45 |
Data sourced from Liu et al., 2019.[3]
Experimental Protocols
This section provides detailed methodologies for the key experiments cited in the evaluation of EGFR-IN-7.
In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)
This assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) based method to measure the binding of an inhibitor to the kinase of interest.
Materials:
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EGFR kinase (wild-type or mutant)
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Kinase Tracer (Alexa Fluor™ 647-labeled, ATP-competitive)
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Europium-labeled anti-tag antibody (e.g., anti-GST)
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Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)
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Test compound (EGFR-IN-7)
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384-well plates (low-volume, white or black)
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TR-FRET compatible plate reader
Procedure:
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Compound Preparation: Prepare a serial dilution of EGFR-IN-7 in 100% DMSO. Further dilute into Kinase Buffer A to achieve the desired final concentrations.
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Kinase/Antibody Mixture: Prepare a solution of the EGFR kinase and the europium-labeled antibody in Kinase Buffer A. The optimal concentrations should be determined empirically.
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Tracer Solution: Prepare a solution of the kinase tracer in Kinase Buffer A. The concentration should be near the Kd for its interaction with the kinase.
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Assay Assembly:
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Add 4 µL of the diluted EGFR-IN-7 or DMSO control to the wells of the 384-well plate.
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Add 8 µL of the 2X kinase/antibody mixture to each well.
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Add 4 µL of the 4X tracer solution to each well to initiate the binding reaction.
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Incubation: Incubate the plate at room temperature for 1 hour, protected from light.
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Data Acquisition: Read the plate on a TR-FRET plate reader. Excite at 340 nm and measure emissions at 615 nm (Eu donor) and 665 nm (Alexa Fluor™ 647 acceptor).
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Data Analysis: Calculate the TR-FRET emission ratio (665 nm / 615 nm). Plot the ratio against the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.
Cell Proliferation Assay (MTS Assay)
This colorimetric assay measures the number of viable cells in proliferation.
Materials:
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Cancer cell lines (e.g., A431, Ba/F3, NCI-H1975, PC-9)
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Cell culture medium and supplements
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EGFR-IN-7
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MTS reagent (containing phenazine (B1670421) methosulfate; PMS)
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96-well plates
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Spectrophotometer (plate reader)
Procedure:
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Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Allow cells to adhere overnight.
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Compound Treatment: Prepare serial dilutions of EGFR-IN-7 in culture medium and add to the respective wells. Include a vehicle control (DMSO).
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Incubation: Incubate the plate for 72 hours at 37°C in a humidified CO₂ incubator.
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MTS Addition: Add 20 µL of MTS reagent to each well.
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Incubation: Incubate the plate for 1-4 hours at 37°C.
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Absorbance Reading: Measure the absorbance at 490 nm using a plate reader.
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Data Analysis: Subtract the background absorbance (medium only). Plot the percentage of cell viability against the inhibitor concentration and determine the IC₅₀ value.
Western Blot Analysis of EGFR Signaling Pathway
This technique is used to detect the phosphorylation status of EGFR and its downstream signaling proteins.
Materials:
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Cancer cell lines
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EGFR-IN-7
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EGF (Epidermal Growth Factor)
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RIPA lysis buffer with protease and phosphatase inhibitors
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Primary antibodies (anti-p-EGFR, anti-total-EGFR, anti-p-Akt, anti-total-Akt, anti-p-ERK, anti-total-ERK, and a loading control like anti-GAPDH)
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HRP-conjugated secondary antibodies
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SDS-PAGE gels and electrophoresis equipment
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PVDF membranes and transfer apparatus
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ECL Western blotting substrate
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Chemiluminescence imaging system
Procedure:
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Cell Treatment: Plate cells and grow to 70-80% confluency. Serum-starve the cells overnight. Pre-treat with various concentrations of EGFR-IN-7 for 2-4 hours. Stimulate with EGF (e.g., 50 ng/mL) for 10-15 minutes.
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Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.
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Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.
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SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.
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Immunoblotting:
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Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.
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Incubate with primary antibody overnight at 4°C.
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Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.
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Detection: Add ECL substrate and capture the chemiluminescent signal.
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Analysis: Quantify band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels.
Visualizations
EGFR Signaling Pathway```dot
// Nodes Ligand [label="EGF Ligand", fillcolor="#FBBC05", fontcolor="#202124"]; EGFR [label="EGFR", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Dimerization [label="Dimerization &\nAutophosphorylation", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Grb2_Sos [label="Grb2/SOS", fillcolor="#34A853", fontcolor="#FFFFFF"]; Ras [label="Ras", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Raf [label="Raf", fillcolor="#EA4335", fontcolor="#FFFFFF"]; MEK [label="MEK", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ERK [label="ERK", fillcolor="#EA4335", fontcolor="#FFFFFF"]; PI3K [label="PI3K", fillcolor="#34A853", fontcolor="#FFFFFF"]; Akt [label="Akt", fillcolor="#34A853", fontcolor="#FFFFFF"]; Proliferation [label="Cell Proliferation,\nSurvival, Growth", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; EGFR_IN_7 [label="EGFR-IN-7", shape=box, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"];
// Edges Ligand -> EGFR [arrowhead=vee, color="#202124"]; EGFR -> Dimerization [arrowhead=vee, color="#202124"]; Dimerization -> Grb2_Sos [arrowhead=vee, color="#202124"]; Dimerization -> PI3K [arrowhead=vee, color="#202124"]; Grb2_Sos -> Ras [arrowhead=vee, color="#202124"]; Ras -> Raf [arrowhead=vee, color="#202124"]; Raf -> MEK [arrowhead=vee, color="#202124"]; MEK -> ERK [arrowhead=vee, color="#202124"]; ERK -> Proliferation [arrowhead=vee, color="#202124"]; PI3K -> Akt [arrowhead=vee, color="#202124"]; Akt -> Proliferation [arrowhead=vee, color="#202124"]; EGFR_IN_7 -> Dimerization [label="Inhibits", arrowhead=tee, color="#EA4335", fontcolor="#EA4335"]; }``` Caption: Simplified EGFR signaling pathways leading to cell proliferation and survival.
Experimental Workflow: In Vitro Kinase Inhibition Assay
Caption: Workflow for a TR-FRET-based EGFR inhibitor screening assay.
Conclusion
EGFR-IN-7 (TQB3804) is a potent, fourth-generation EGFR inhibitor with significant activity against clinically relevant resistance mutations, particularly the C797S mutation. The data presented in this guide highlight its potential as a therapeutic agent for patients with NSCLC who have developed resistance to third-generation TKIs. The detailed experimental protocols provide a framework for researchers to further investigate the properties of EGFR-IN-7 and to aid in the development of novel EGFR inhibitors. Continued research and clinical investigation are warranted to fully elucidate the therapeutic potential of this promising compound.
